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Compound of Interest

Compound Name: 4-Amino-PPHT

Cat. No.: B15619510

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and a comprehensive protocol for the preparation
of a stock solution of 4-Amino-PPHT, a dopamine D2 receptor ligand. These instructions are
intended to ensure accurate and reproducible experimental results.

Introduction

4-Amino-PPHT is a derivative of PPHT that acts as a selective ligand for dopamine D2
receptors, with a reported Ki value of 6.8 nM.[1][2] Accurate preparation of a stock solution is
the first critical step in any experiment involving this compound. The following sections provide
the necessary information and a step-by-step protocol to achieve a reliable and consistent
stock solution.

Quantitative Data

A summary of the key quantitative data for 4-Amino-PPHT is presented in the table below for
easy reference.
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Property Value Source
Molecular Formula C21H28N20 [1]
Molecular Weight 324.46 g/mol [1]

CAS Number 129298-03-9 [1]
Reported Ki for D2 Receptor 6.8 nM [1112]

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 4-Amino-PPHT. It is
recommended to first test the solubility of the compound in a small amount of the desired
solvent before preparing the full stock solution.

Materials:

¢ 4-Amino-PPHT powder

o Dimethyl sulfoxide (DMSO), anhydrous
o Ethanol (EtOH), anhydrous

e Deionized or Milli-Q water

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e \Vortex mixer

e Sonicator (optional)

¢ Pipettes and sterile filter tips

Procedure:
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o Determine the Required Mass of 4-Amino-PPHT:

o To prepare a 10 mM stock solution, the required mass can be calculated using the
following formula:

» Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol )
» For 1 mL of a 10 mM stock solution:
» Mass (mg) =10 mM x 1 mL x 0.32446 mg/uL = 3.2446 mg

e Weighing the 4-Amino-PPHT:

o Carefully weigh out the calculated amount of 4-Amino-PPHT powder using a calibrated
analytical balance in a fume hood.

o Transfer the powder to a sterile microcentrifuge tube or vial.
e Solubilization:

o Add the desired solvent to the tube containing the 4-Amino-PPHT powder. For a 10 mM
stock solution from 3.2446 mg, add 1 mL of solvent.

o It is recommended to start with a non-polar, aprotic solvent such as DMSO.
o Vortex the solution vigorously for 1-2 minutes to aid dissolution.

o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes in a water
bath sonicator. Gentle warming (to no more than 40°C) can also be applied.

o Visually inspect the solution to ensure that no solid particles remain. The solution should
be clear.

o Storage of the Stock Solution:

o Once fully dissolved, the stock solution should be aliquoted into smaller, single-use
volumes to avoid repeated freeze-thaw cycles.
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o Store the aliquots at -20°C or -80°C for long-term storage.

o Before use, thaw the aliquot at room temperature and vortex briefly.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the known signaling pathway of 4-Amino-PPHT and the
experimental workflow for preparing a stock solution.
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Caption: Workflow for preparing a 4-Amino-PPHT stock solution.
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Caption: Simplified signaling pathway of 4-Amino-PPHT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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